Cas no 2228645-43-8 (5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine
• CAS No: 2228645-43-8
• MF: C₈H₇BrN₂OS
• MW: 259.122979402542
• CID: 5791404
• PubChem ID: 165797775
• Update Time: 2025-06-09

5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1919356
• 5-(4-bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine
• 2228645-43-8
• 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine

• Inchi： 1S/C8H7BrN2OS/c1-4-5(9)2-7(13-4)6-3-8(10)11-12-6/h2-3H,1H3,(H2,10,11)
• InChI Key： YJNUBMCSFBMFFG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=CC(N)=NO2)SC=1C

Computed Properties

• Exact Mass: 257.94625g/mol
• Monoisotopic Mass: 257.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine

Recent Advances in the Study of 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine (CAS: 2228645-43-8)

The compound 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine (CAS: 2228645-43-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a brominated thiophene and an oxazole amine moiety, has been identified as a promising scaffold for drug development, particularly in the areas of oncology and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key advancements in the study of this compound is its role as a kinase inhibitor. Researchers have demonstrated that 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine exhibits selective inhibition against specific tyrosine kinases involved in cancer cell proliferation. In vitro studies using human cancer cell lines have shown that the compound effectively suppresses tumor growth by disrupting key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Another area of interest is the compound's antimicrobial properties. Recent investigations have revealed that 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine displays potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies indicate that the compound interferes with bacterial cell wall synthesis and biofilm formation, making it a candidate for addressing the growing challenge of antibiotic resistance. Further optimization of its pharmacokinetic properties is underway to enhance its efficacy and reduce potential side effects.

In addition to its biological activities, significant progress has been made in the synthetic chemistry of this compound. Researchers have developed efficient and scalable synthetic routes to produce 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine with high yield and purity. These advancements are crucial for facilitating large-scale production and enabling further preclinical and clinical studies. The compound's stability and solubility profiles have also been characterized, providing valuable insights for formulation development.

Looking ahead, the potential applications of 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine extend beyond its current uses. Ongoing research is exploring its utility in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Moreover, efforts are being made to elucidate its structure-activity relationships (SAR) to guide the design of more potent and selective derivatives. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(4-Bromo-5-methylthiophen-2-yl)-1,2-oxazol-3-amine represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its diverse biological activities, coupled with advancements in synthesis and characterization, position it as a valuable candidate for drug development. Continued research and collaboration will be essential to fully realize its therapeutic potential and address unmet medical needs.